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Compound of Interest

Compound Name: N-(hydroxymethyl)nonanamide

CAS No.: 130535-83-0

Cat. No.: B137683

Get Quote

Disclaimer: The following guide on N-(hydroxymethyl)nonanamide (CAS 130535-83-0) is

compiled from publicly available data and inferences drawn from structurally related

compounds due to the limited specific research on this molecule. All information should be

verified through independent experimental validation.

Introduction: Unveiling a Molecule of Latent
Potential
N-(hydroxymethyl)nonanamide is a chemical entity situated at the intersection of fatty acid

amides and N-methylol compounds. While specific, in-depth research on this particular

molecule is not extensively available in public literature, its structural motifs suggest a range of

potential applications, from a synthon in organic chemistry to a bioactive agent in drug

discovery. This technical guide aims to provide a comprehensive overview of N-
(hydroxymethyl)nonanamide, leveraging data from its constituent chemical classes to infer its

properties, potential synthesis, and prospective applications for researchers, scientists, and

drug development professionals.
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The core structure combines a nine-carbon aliphatic chain (nonanamide) with a reactive

hydroxymethyl group attached to the amide nitrogen. This unique combination imparts both

lipophilic characteristics, typical of fatty acid derivatives, and the potential for covalent

modification and cross-linking, characteristic of N-methylol compounds.

Physicochemical Properties: A Data-Driven Profile
Quantitative data for N-(hydroxymethylene)nonanamide is sparse. The most reliable

information is available from chemical databases, which provide computed properties.

Property Value Source

CAS Number 130535-83-0 [1][2]

Molecular Formula C₁₀H₂₁NO₂ [1][2]

Molecular Weight 187.28 g/mol [1]

IUPAC Name N-(hydroxymethyl)nonanamide [1]

SMILES CCCCCCCCC(=O)NCO [1]

Predicted LogP 2.5 [1]

Predicted Hydrogen Bond

Donors
2 [1]

Predicted Hydrogen Bond

Acceptors
2 [1]

Synthesis and Characterization: A Proposed
Methodological Framework
While a specific, peer-reviewed synthesis protocol for N-(hydroxymethyl)nonanamide is not

readily available, a plausible synthetic route can be inferred from the well-established chemistry

of N-hydroxymethylation of amides. The most probable pathway involves the reaction of

nonanamide with formaldehyde.

Proposed Synthesis Workflow
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Caption: Proposed synthesis workflow for N-(hydroxymethyl)nonanamide.

Detailed Experimental Protocol (Hypothetical)
This protocol is based on a similar synthesis of N-(hydroxymethylene)thioamides and should be

optimized for N-(hydroxymethyl)nonanamide.[3]

Reaction Setup: In a round-bottom flask, suspend 1.0 mmol of nonanamide in 5-10 mL of an

aqueous ethanol solution.

Reagent Addition: Add a molar excess (e.g., 5-10 equivalents) of aqueous formaldehyde

(37% solution) to the suspension.

Reaction Conditions: Gently heat the reaction mixture with stirring. The temperature and

reaction time will need to be empirically determined, but a starting point could be 50-60°C for

2-4 hours. The progress of the reaction should be monitored by an appropriate technique,

such as Thin Layer Chromatography (TLC).

Workup and Isolation: Upon completion, the reaction mixture is cooled to room temperature

and then to 0-4°C to induce precipitation of the product. The solid product is collected by

vacuum filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water or acetone.

Characterization: The structure and purity of the final product should be confirmed by

standard analytical techniques:
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¹H and ¹³C NMR Spectroscopy: To confirm the presence of the hydroxymethyl group and

the integrity of the nonanamide backbone.

Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the

amide and hydroxyl functional groups.

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Potential Biological Activities and Therapeutic
Applications: An Extrapolation from Related
Compounds
Direct evidence of the biological activity of N-(hydroxymethyl)nonanamide is absent from the

scientific literature. However, by examining the activities of related long-chain fatty acid amides

and N-hydroxyamide derivatives, we can hypothesize potential areas of interest for future

research.
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Caption: Inferred potential biological activities of N-(hydroxymethyl)nonanamide based on

related compound classes.
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Antimicrobial Activity: Fatty acid amides and their derivatives have been reported to possess

antimicrobial properties. The long alkyl chain of N-(hydroxymethyl)nonanamide could

facilitate its interaction with and disruption of microbial cell membranes. Furthermore, N-

hydroxyamide derivatives have been investigated as inhibitors of the bacterial enzyme LpxC,

which is essential for the biosynthesis of lipopolysaccharide in Gram-negative bacteria.[4]

Anti-inflammatory Effects: Certain fatty acid derivatives are known to have anti-inflammatory

properties.[5] The potential for N-(hydroxymethyl)nonanamide to modulate inflammatory

pathways warrants investigation.

Anticancer Potential: N-hydroxyamide derivatives are a well-known class of histone

deacetylase (HDAC) inhibitors, which have emerged as a promising class of anticancer

agents. While N-(hydroxymethyl)nonanamide is not a classic hydroxamic acid, its

structural similarity to some N-hydroxyamide compounds suggests that it could be explored

for antiproliferative activity.

Potential Industrial and Material Science
Applications
Beyond the pharmaceutical realm, the physicochemical properties of N-
(hydroxymethyl)nonanamide suggest its utility in other industrial applications.

Lubricants and Slip Agents: Fatty amides are widely used as lubricants and slip agents in the

plastics and rubber industries due to their ability to reduce friction.[6] The long hydrocarbon

tail of N-(hydroxymethyl)nonanamide would contribute to this property.

Surfactants and Emulsifiers: The amphiphilic nature of this molecule, with a hydrophobic

alkyl chain and a hydrophilic hydroxymethyl-amide headgroup, suggests its potential as a

surfactant or emulsifying agent.

Cross-linking and Resin Formulation: The N-hydroxymethyl group is a reactive moiety that

can undergo condensation reactions, particularly under acidic conditions or at elevated

temperatures. This makes N-(hydroxymethyl)nonanamide a potential cross-linking agent

for various polymers and resins, for instance, in the formulation of coatings, adhesives, and

textiles.[7]
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Future Directions and Research Imperatives
The technical landscape for N-(hydroxymethyl)nonanamide is largely uncharted territory,

presenting a fertile ground for novel research and development. Key areas for future

investigation include:

Definitive Synthesis and Characterization: The development and publication of a robust and

reproducible synthetic protocol, along with comprehensive characterization data (NMR, IR,

MS, and elemental analysis), is the first critical step.

Biological Screening: A broad-based biological screening of N-
(hydroxymethyl)nonanamide against a panel of microbial strains, cancer cell lines, and

inflammatory markers would provide the first direct evidence of its bioactivity.

Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent studies should focus on elucidating the underlying mechanism of action.

Material Science Applications: A systematic evaluation of its properties as a lubricant,

surfactant, or cross-linking agent in various material formulations could unlock its industrial

potential.

Conclusion
N-(hydroxymethyl)nonanamide (CAS 130535-83-0) represents a molecule with significant

untapped potential. While direct experimental data is currently scarce, a comprehensive

analysis of its structural analogues provides a compelling rationale for its further investigation.

Its unique combination of a fatty amide backbone and a reactive N-hydroxymethyl group

positions it as a promising candidate for a diverse range of applications, from novel

therapeutics to advanced materials. This guide serves as a foundational resource to stimulate

and guide future research into this intriguing chemical entity.

References
A comprehensive list of references will be compiled upon the availability of more specific

literature. The inferences in this guide are based on general principles of organic chemistry and

the known properties of the following classes of compounds:
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N-(hydroxymethylene)thioamides: For synthetic methodology.[3]

Fatty Acid Amides: For potential industrial applications and general biological properties.[6]

N-Hydroxyamide Derivatives: For potential therapeutic applications, particularly as enzyme

inhibitors.[4][8]

Long-Chain Fatty Acid Derivatives: For potential anti-inflammatory and antimicrobial

activities.[5]

N-Methylol Compounds: For cross-linking and resin applications.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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technical-guide-for-drug-discovery-and-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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